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Compound of Interest

Compound Name:
Sphingosine-1-phosphate (d18:1)

alkyne

Cat. No.: B15548537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety and logistical guidance for the proper disposal of

Sphingosine-1-phosphate (d18:1) alkyne. While this compound is not classified as

hazardous under the Globally Harmonized System (GHS), its toxicological properties have not

been fully investigated.[1] Therefore, it is prudent to handle it as a potentially hazardous

substance.[2] The following procedures are based on general principles of laboratory safety

and chemical waste management.

Key Safety Information:

Hazard Classification: Not classified as hazardous.[1]

Handling Precautions: Despite its non-hazardous classification, it is recommended to avoid

ingestion, inhalation, and contact with skin and eyes.[2] Always wash hands thoroughly after

handling.

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,

gloves, and a lab coat, should be worn.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:
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Solid Waste: Unused or expired Sphingosine-1-phosphate (d18:1) alkyne solid should be

collected in a designated, sealed, and clearly labeled waste container. Do not mix with other

chemical waste unless compatibility is confirmed.

Liquid Waste: Solutions containing Sphingosine-1-phosphate (d18:1) alkyne should be

collected in a separate, leak-proof container. The container must be compatible with the

solvent used.

Contaminated Materials: Any materials contaminated with Sphingosine-1-phosphate
(d18:1) alkyne, such as pipette tips, gloves, and bench paper, should be disposed of as

chemical waste.

2. Waste Container Labeling:

All waste containers must be clearly labeled with the full chemical name: "Sphingosine-1-
phosphate (d18:1) alkyne".

Include the approximate concentration and quantity of the waste.

Indicate the date when the waste was first added to the container.

Follow your institution's specific labeling requirements for chemical waste.

3. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are tightly sealed to prevent spills or evaporation.

Store in a secondary container to contain any potential leaks.

4. Final Disposal:

Consult your Institution's Environmental Health and Safety (EHS) Office: This is the most

critical step. Your EHS department will provide specific instructions for the disposal of non-

hazardous but biologically active compounds. They will determine the appropriate waste

stream and final disposal method in accordance with local, state, and federal regulations.
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Do Not Dispose Down the Drain or in Regular Trash: Unless explicitly approved by your

institution's EHS office, do not dispose of Sphingosine-1-phosphate (d18:1) alkyne or its

solutions down the sanitary sewer or in the regular trash.[3][4]

Quantitative Data
No specific quantitative data for the disposal of Sphingosine-1-phosphate (d18:1) alkyne
was found in the available safety data sheets or product information. The following table

provides general information.

Parameter Value

Hazard Classification Not classified as hazardous according to GHS.

Solubility in 0.3 M NaOH Approximately 4 mg/ml.[2]

Recommended Storage -20°C.[2]

Waste pH for Drain Disposal
Generally between 5.5 and 9.5 (with institutional

approval).[4]

Experimental Protocols
No specific experimental protocols for the chemical neutralization or degradation of

Sphingosine-1-phosphate (d18:1) alkyne for disposal purposes were found in the reviewed

literature. Disposal should be managed through your institution's chemical waste program.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Sphingosine-1-phosphate (d18:1) alkyne waste.
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Start: Generation of S1P (d18:1) alkyne waste

Is the waste solid or liquid?

Solid Waste:
Place in a labeled, sealed container for solid chemical waste.

Solid

Liquid Waste:
Place in a labeled, sealed, compatible container for liquid chemical waste.

Liquid

Store waste container in a designated satellite accumulation area.

Contact your institution's Environmental Health and Safety (EHS) office for pickup and final disposal instructions.

End: Waste is properly disposed of by EHS.

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Sphingosine-1-phosphate (d18:1) alkyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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